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Compound of Interest

Compound Name:
Cholecystokinin octapeptide (1-4)

(desulfated)

CAS No.: 80790-40-5

Cat. No.: B1433927

Get Quote

Executive Safety Directive
Warning: Potent Panicogen. Cholecystokinin octapeptide (1-4) (CCK-4) is not merely a

chemical irritant; it is a potent psychoactive biohazard. In humans, intravenous doses as low as

20–50 µg can induce severe panic attacks, anxiety, fear of death, and gastrointestinal distress.

The Critical Risk: Accidental inhalation of lyophilized powder. The nasal mucosa provides a

direct route to the systemic circulation and the central nervous system. A minor puff of powder

(invisible to the naked eye) can result in immediate physiological incapacitation of the

researcher, leading to secondary laboratory accidents.

Core Directive: All handling of the dry powder must occur within a certified chemical fume hood

or Biosafety Cabinet (BSC) Class II. Respiratory protection is mandatory during open-vial

manipulations.
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Biological Hazard Profile & Risk Assessment
To select the correct PPE, one must understand the mechanism of action.

Parameter Technical Detail Safety Implication

Sequence Trp-Met-Asp-Phe-NH2
Hydrophobic/Amphiphilic

nature.

Target CCK-B Receptor (Agonist)
Direct CNS activation

(amygdala/hippocampus).

Threshold ~20–50 µg (IV bolus)

Extreme Potency. Microgram

quantities are biologically

active.

Physical State Lyophilized Powder
High risk of static charge and

aerosolization.

Solubility
Soluble in DMSO/DMF;

sparingly in water

DMSO facilitates transdermal

absorption.

PPE Matrix: Scenario-Based Protection
Do not use a "one size fits all" approach. Match PPE to the operational state of the peptide.

Table 1: PPE Requirements by Procedure
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Procedure
Respiratory
Protection

Hand
Protection

Body/Eye
Protection

Engineering
Controls

Storage &

Retrieval (Sealed

Vials)

Surgical Mask

(Standard)

Single Nitrile

Gloves (4 mil)

Lab Coat, Safety

Glasses
N/A

Weighing &

Solubilization

(Open Powder)

N95 or P100

Respirator

(Required as

backup to hood)

Double

Gloving:1. Inner:

Nitrile2.[1][2]

Outer: Long-cuff

Nitrile

Tyvek Sleeves or

Lab Coat with

cuffed wrists;

Chemical

Goggles

Fume Hood or

BSC Class II

(Essential)

Solution

Handling

(Pipetting/Dilutio

n)

Surgical Mask
Single Nitrile

Gloves

Lab Coat, Safety

Glasses

Fume Hood

(Recommended)

In Vivo

Administration

(Injection)

N95 (if aerosol

risk exists)

Double Nitrile

Gloves

Lab Coat, Safety

Glasses

Restraint

apparatus for

animals

Expert Insight: Why wear an N95 inside a fume hood? Airflow turbulence (from moving hands)

can occasionally drag light powders out of the sash face. Given that 50 µg is a panicogenic

dose, the N95 acts as a "fail-safe" against micro-aspirations that won't kill you but will cause a

medical emergency.

Operational Protocol: Safe Solubilization
Objective: Reconstitute CCK-4 without creating aerosols.

Pre-Experimental Setup
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Static Control: Lyophilized peptides are prone to static. Use an anti-static gun or polonium

strip on the vial before opening. Static can cause powder to "jump" out of the vial upon

opening.

Workspace: Clear the fume hood. Place a dark surface (e.g., black mat) under the working

area to visualize any white powder spills.

Step-by-Step Solubilization
Don PPE: Put on N95, safety goggles, lab coat, and double gloves.

Vial Entry:

Do not pop the stopper immediately.

Insert a small gauge needle (25G) to vent the internal vacuum (if present) slowly.

Solvent Addition:

Inject the solvent (e.g., DMSO or Buffer) down the side of the vial wall, not directly onto the

powder.

Rationale: Hitting the powder directly can displace air rapidly, puffing powder out of the

vent needle.

Dissolution:

Do not vortex open vials. Cap tightly.

Allow the solvent to wet the powder by capillary action. Swirl gently.

Outer Glove Removal: immediately after the peptide is in solution, remove the outer pair of

gloves (potentially contaminated with trace dust) and dispose of them as hazardous waste.

Emergency Response & Decontamination
Scenario: Accidental Inhalation or Injection

Immediate Action: Stop work. Alert a colleague.
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Medical Note: Inform responders that the subject has been exposed to a CCK-B Agonist

(Panicogen).

Symptoms: Sudden onset of intense fear, palpitations, dyspnea (shortness of breath), and

nausea.

Treatment: Supportive care.[3][4] In clinical settings, benzodiazepines (e.g., lorazepam) are

used to reverse CCK-4 induced panic.[5]

Scenario: Spill Cleanup

Powder Spill: Cover with a paper towel dampened with 10% Bleach. Do not sweep dry

powder (creates dust).[2]

Liquid Spill: Absorb with paper towels.

Decontamination: Scrub the area with 10% Sodium Hypochlorite (Bleach) or 1M NaOH.

Allow 20 minutes contact time.

Chemistry: Strong base/oxidizers hydrolyze the peptide bonds, destroying bioactivity.

Visualized Workflows
Diagram 1: Operational Safety Logic
This workflow dictates the decision-making process for handling CCK-4.
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Start: CCK-4 Handling
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Experimental Application
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Caption: Workflow for handling CCK-4, emphasizing the critical respiratory protection steps

during the powder phase.

Diagram 2: Emergency Response Protocol
Logic flow for accidental exposure.

Exposure Event
(Inhalation/Injection)

Symptoms:
Panic, Anxiety, Dyspnea

Move to Fresh Air
Calm Environment

Transport to ER
Info: CCK-B Agonist

Clinical Antidote:
Benzodiazepines

Click to download full resolution via product page

Caption: Emergency response logic focusing on the unique panicogenic symptoms of CCK-4

exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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